3-benzyl-9-(3,5-dimethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthetic routes to prepare this compound involve intricate steps, including cyclization reactions, functional group transformations, and regioselective substitutions. Researchers have explored various methodologies, such as multicomponent reactions, transition-metal-catalyzed processes, and heterocycle annulations. Notably, the synthesis of pyrimidine derivatives has attracted attention due to their diverse pharmacological applications .
Molecular Structure Analysis
The molecular formula of 3-benzyl-9-(3,5-dimethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is C₂₄H₂₅N₅O₂ . Its chemical structure can be visualized using tools like ChemSpider . The fused pyrimidine-purine core provides rigidity and influences its interactions with biological targets.
Future Directions
: Najajreh, Y., & Khoury, M. A. (2022). Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines. Strategies for the Synthesis of Heterocycles and Their Applications. DOI: 10.5772/intechopen.109103 : ChemSpider ID: 3050895. Retrieved from [ChemSpider](https://www.chemspider.com
Properties
CAS No. |
844855-44-3 |
---|---|
Molecular Formula |
C24H25N5O2 |
Molecular Weight |
415.497 |
IUPAC Name |
3-benzyl-9-(3,5-dimethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C24H25N5O2/c1-16-12-17(2)14-19(13-16)27-10-7-11-28-20-21(25-23(27)28)26(3)24(31)29(22(20)30)15-18-8-5-4-6-9-18/h4-6,8-9,12-14H,7,10-11,15H2,1-3H3 |
InChI Key |
VEMBJSDGTUDWSD-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.